Cas no 70484-51-4 (Methyl-N-(5-butylsulfanyl-1-H-benzimidazol-2-yl)carbamate)
Methyl-N-(5-butylsulfanyl-1-H-benzimidazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
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- FEL42P3U28
- Albendazole impurity K [EP]
- Methyl N-(5-(butylsulfanyl)-1H-benzimidazol-2-yl)carbamate
- methyl N-(6-butylsulfanyl-1H-benzimidazol-2-yl)carbamate
- Carbamic acid, (5-(butylthio)-1H-benzimidazol-2-yl)-, methyl ester
- Unii-fel42P3U28
- Methyl-N-(5-butylsulfanyl-1-H-benzimidazol-2-yl)carbamate
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- Inchi: 1S/C13H17N3O2S/c1-3-4-7-19-9-5-6-10-11(8-9)15-12(14-10)16-13(17)18-2/h5-6,8H,3-4,7H2,1-2H3,(H2,14,15,16,17)
- InChI Key: GMEDISLGMMABLS-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)NC(NC(=O)OC)=N2)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 304
- XLogP3: 3.2
- Topological Polar Surface Area: 92.3
Methyl-N-(5-butylsulfanyl-1-H-benzimidazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M291305-25mg |
Methyl-N-(5-[butylsulfanyl]-1-H-benzimidazol-2-yl)carbamate |
70484-51-4 | 25mg |
$638.00 | 2023-05-18 | ||
| TRC | M291305-50mg |
Methyl-N-(5-[butylsulfanyl]-1-H-benzimidazol-2-yl)carbamate |
70484-51-4 | 50mg |
$1206.00 | 2023-05-18 | ||
| TRC | M291305-100mg |
Methyl-N-(5-[butylsulfanyl]-1-H-benzimidazol-2-yl)carbamate |
70484-51-4 | 100mg |
$ 1800.00 | 2023-09-07 |
Methyl-N-(5-butylsulfanyl-1-H-benzimidazol-2-yl)carbamate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl-N-(5-butylsulfanyl-1-H-benzimidazol-2-yl)carbamate
Albendazole EP Impurity K: Chemical Profile and Contemporary Research Applications
Albendazole EP Impurity K, chemically designated as 2-[(4-tert-butylphenyl)thio]-1H-benzimidazole, is a significant compound in the realm of pharmaceutical chemistry. Its CAS number, 70484-51-4, provides a unique identifier that facilitates precise referencing in scientific literature and regulatory documentation. This impurity, while not the primary active pharmaceutical ingredient (API) in albendazole-based medications, plays a crucial role in quality control and analytical methodologies.
The compound belongs to the benzimidazole class, a scaffold renowned for its broad spectrum of biological activities. Specifically, albendazole and its derivatives are widely employed in veterinary and human medicine to combat parasitic infections, particularly those caused by helminths. The presence of Albendazole EP Impurity K in pharmaceutical formulations necessitates rigorous monitoring to ensure compliance with European Pharmacopoeia (EP) standards, which mandate stringent limits on impurities to guarantee drug safety and efficacy.
Recent advancements in analytical chemistry have enhanced the capabilities for detecting and quantifying Albendazole EP Impurity K. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) offer high sensitivity and specificity, enabling researchers to profile impurities with unprecedented precision. These methodologies are essential for maintaining the integrity of albendazole-based therapies, which are critical for treating debilitating parasitic diseases globally.
The structural uniqueness of 2-[(4-tert-butylphenyl)thio]-1H-benzimidazole (CAS no. 70484-51-4) has garnered interest among medicinal chemists exploring novel derivatives. Studies indicate that modifications to the benzimidazole core can modulate pharmacokinetic properties, potentially leading to improved therapeutic outcomes. For instance, research published in 2023 demonstrated that certain analogs exhibit enhanced bioavailability while retaining antihelminthic activity, suggesting that Albendazole EP Impurity K could serve as a valuable intermediate in synthesizing next-generation benzimidazole compounds.
In the context of drug development, impurities like Albendazole EP Impurity K provide insights into the chemical pathways and degradation mechanisms of APIs. Understanding these processes is pivotal for optimizing synthetic routes and minimizing unwanted byproducts. Furthermore, impurity profiling contributes to a deeper comprehension of the drug’s metabolism and excretion profiles, aiding in dose optimization and adverse effect prediction.
The global burden of parasitic infections continues to drive research into novel therapeutic strategies. Albendazole remains a cornerstone in this effort due to its efficacy and relatively low cost. However, challenges such as drug resistance underscore the need for innovation. Investigating compounds like Albendazole EP Impurity K may uncover structural motifs with improved pharmacological profiles, potentially addressing limitations associated with current treatments.
Regulatory agencies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established comprehensive guidelines for impurity assessment in pharmaceuticals. These guidelines emphasize the importance of characterizing impurities at both qualitative and quantitative levels. For 70484-51-4, detailed toxicological studies are conducted to evaluate potential health risks associated with its presence in final drug products. Such studies ensure that therapeutic benefits outweigh any potential hazards.
Collaborative efforts between academia and industry have accelerated progress in impurity research. High-throughput screening techniques enable rapid identification of potential impurities during drug synthesis, while computational modeling aids in predicting their behavior under various conditions. These innovations not only streamline quality control processes but also foster a culture of continuous improvement in pharmaceutical manufacturing.
The benzimidazole class remains a fertile ground for discovery, with ongoing research exploring its applications beyond antiparasitic therapy. Emerging evidence suggests that certain benzimidazoles exhibit anticancer, antiviral, and anti-inflammatory properties. Given this versatility, compounds like Albendazole EP Impurity K may find utility as scaffolds for developing multifunctional drugs targeting diverse diseases.
In conclusion,Albendazole EP Impurity K (CAS no. 70484-51-4) is more than merely an analytical standard; it is a testament to the intricate relationship between chemical structure and biological function. Its study not only enhances our understanding of albendazole’s pharmacology but also opens new avenues for drug design and development. As research progresses, compounds like this will continue to play a pivotal role in advancing pharmaceutical science toward more effective and safer therapies.
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